Cas no 1290674-19-9 ([5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine)

• Product Name: [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine
• CAS No: 1290674-19-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5296339
• PubChem ID: 54847166
• Update Time: 2025-06-12

[5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethoxyphenyl)-1H-pyrazole-3-methanamine
• EN300-768038
• 1290674-19-9
• [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine

• Inchi： 1S/C12H15N3O/c1-2-16-11-5-3-9(4-6-11)12-7-10(8-13)14-15-12/h3-7H,2,8,13H2,1H3,(H,14,15)
• InChI Key： CSQGWRLJGRIVBZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=C(CN)NN=1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.8±40.0 °C(Predicted)
• pka: 13.80±0.10(Predicted)

Additional information on [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine

Chemical Profile of [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine (CAS No. 1290674-19-9)

[5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1290674-19-9, has garnered attention due to its structural features and its role in the development of novel therapeutic agents.

The molecular framework of [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine consists of a pyrazole core substituted with a 4-ethoxyphenyl group and an aminomethyl side chain. This particular arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules. The pyrazole ring is known for its stability and its ability to act as a scaffold in drug design, while the 4-ethoxyphenyl group introduces hydrophobicity and potential interactions with biological targets.

In recent years, there has been growing interest in pyrazole derivatives due to their wide range of biological activities. Studies have shown that compounds containing the pyrazole moiety exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 4-ethoxyphenyl group in [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine further enhances its potential by modulating electronic and steric properties, thereby influencing its interaction with biological receptors.

One of the most compelling aspects of [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel molecules with improved pharmacokinetic profiles and enhanced target specificity. For instance, modifications to the pyrazole core or the 4-ethoxyphenyl group have led to the discovery of compounds with potent activity against various diseases.

Recent advancements in computational chemistry have further accelerated the discovery process for this type of compound. Molecular modeling techniques allow researchers to predict the binding affinity and mode of interaction between [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine and biological targets, enabling more efficient design of lead compounds. This integration of computational methods with traditional synthetic approaches has significantly reduced the time and cost associated with drug development.

The synthesis of [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between hydrazines and ketones to form the pyrazole ring, followed by functionalization with the 4-ethoxyphenyl group and introduction of the aminomethyl side chain. These synthetic strategies highlight the compound's versatility as a precursor for more complex molecules.

From a pharmaceutical perspective, [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl]methanamine holds promise for several therapeutic areas. Its structural features suggest potential applications in treating neurological disorders, where precise modulation of receptor interactions is crucial. Additionally, its ability to cross cell membranes makes it an attractive candidate for developing drugs that require systemic delivery.

Regulatory considerations also play a critical role in the development and commercialization of compounds like [5-(4-ethoxyphenyl)-1H-pyrazol-3-y}methanamine]. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Furthermore, rigorous testing for efficacy and toxicity is essential to demonstrate their suitability for human use.

In conclusion, [5-(4-et}h oxyph{enyl)-1H-pyr{azol}-3-y}l)methanamine (CAS No. 1290674{-19{-9}}) is a structurally interesting compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to remain a key player in drug discovery efforts worldwide.